Cas no 469-32-9 (Hamamelitannin)

• Product Name: Hamamelitannin
• CAS No: 469-32-9
• Molecular Formula: C₂₀H₂₀O₁₄
• Molecular Weight: 484.3644
• MDL: MFCD33023081
• CID: 330397
• PubChem ID: 44584241

Hamamelitannin Properties

Names and Identifiers

• D-Ribose,2-C-[[(3,4,5-trihydroxybenzoyl)oxy]methyl]-, 5-(3,4,5-trihydroxybenzoate)
• Root of Chinese Witchhazel
• HAMAMELITANNIN(P)
• HAMAMELITANNIN
• 2,3-Digalloylglucose
• 2',5-DigalloylhaMaMelofuranose
• 2',5-digalloylhamamelose
• hamamelitanin
• HAMAMELOFURANOSE 2',5-DIGALLATE
• O5-Galloyl-2-galloyloxymethyl-D-ribose
• 2-C-(Hydroxymethyl)-D-ribofuranose 2′,5-digallate
• Hamamelofuranose 2′,5-digallate
• NSC77009
• [3,4,5-trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• (2,3,4-trihydroxy-5-{[(3,4,5-trihydroxyphenyl)carbonyloxy]methyl}oxolan-3-yl)methyl 3,4,5-trihydroxybenzoate
• ((2S,3S,4S)-3,4,5-trihydroxytetrahydrofuran-2,4-diyl)bis(methylene) bis(3,4,5-trihydroxybenzoate)
• MFCD33023081
• 469-32-9
• CHEBI:191119
• Q15632711
• Hamamelofuranose 2'5'-digallate
• Hamamelofuranose2,5-digallate
• [(2S,3S,4S)-3,4,5-trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• CHEMBL465414
• FS-7252
• DTXSID10963692
• FT-0632174
• 5-O-(3,4,5-Trihydroxybenzoyl)-2-C-{[(3,4,5-trihydroxybenzoyl)oxy]methyl}pentose
• EINECS 207-416-3
• Gallic acid, 21,5-diester with 2-C-(hydroxymethyl)-D-ribose
• NS00043231
• HAMAMELITANNIN [MI]
• 2-C-((Galloyloxy)methyl)-D-ribose 5-gallate
• 2',5-DI-O-GALLOYL-D-HAMAMELOSE
• hamamelitannin (open form)
• CS-0032127
• UNII-Z4320A2K26
• HY-N4117
• Q27294967
• Z4320A2K26
• AKOS040760441
• D-RIBOSE, 2-C-(((3,4,5-TRIHYDROXYBENZOYL)OXY)METHYL)-, 5-(3,4,5-TRIHYDROXYBENZOATE)
• 2',5'-Di-O-galloyl D-hamamelose
• [(2R,3R,4R)-3,4,5-trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]tetrahydrofuran-2-yl]methyl 3,4,5-trihydroxybenzoate
• Hamamelitannin, >=98.0% (HPLC)
• SCHEMBL934789
• CHEMBL491592
• A827115
• 2-C-(Hydroxymethyl)-D-ribofuranose 2',5-digallate
• BDBM50259992
• [(2R,3R,4R)-3,4,5-trihydroxy-4-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxolan-2-yl]methyl 3,4,5-trihydroxybenzoate
• SCHEMBL14339420
• NSC-77009
• D-Ribose, 2-C-[[(3,4,5-trihydroxybenzoyl)oxy]methyl]-, 5-(3,4,5-trihydroxybenzoate); Hamamelitannin (6CI,7CI); Ribose, 2-C-(hydroxymethyl)-, 21,5-digallate, D- (8CI); Gallic acid, 21,5-diester with 2-C-(hydroxymethyl)-D-ribose (8CI); 2',5-Di-O-galloyl-D-hamamelose
• FEPAFOYQTIEEIS-WZKFEGCESA-N

• MDL： MFCD33023081
• InChIKey： FEPAFOYQTIEEIS-UHFFFAOYSA-N
• Inchi： 1S/C20H20O14/c21-9-1-7(2-10(22)14(9)25)17(28)32-5-13-16(27)20(31,19(30)34-13)6-33-18(29)8-3-11(23)15(26)12(24)4-8/h1-4,13,16,19,21-27,30-31H,5-6H2
• SMILES： O1C([H])(C(C([H])([H])OC(C2C([H])=C(C(=C(C=2[H])O[H])O[H])O[H])=O)(C([H])(C1([H])C([H])([H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 484.085305g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 8
• Monoisotopic Mass: 484.085305g/mol
• Monoisotopic Mass: 484.085305g/mol
• Topological Polar Surface Area: 244Ų
• Heavy Atom Count: 34
• Complexity: 710
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 484.4

Experimental Properties

• LogP: -1.25680
• PSA: 243.90000
• Refractive Index: 1.745
• Boiling Point: 947.5°Cat760mmHg
• Melting Point: 145-147 ºC
• Flash Point: 331°C
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• Specific Rotation: D19 +32.6° (c = 1.5)
• Density: 1.771±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters